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Compound of Interest

Compound Name: 5-Sulfoisophthalic acid

Cat. No.: B1211118

Essential Safety and Handling Guide for 5-
Sulfoisophthalic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Sulfoisophthalic acid, tailored for researchers, scientists, and drug development
professionals. The following procedural steps and data are designed to ensure safe laboratory
practices.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Sulfoisophthalic acid is classified as a hazardous chemical that can cause skin irritation,
serious eye irritation, and respiratory irritation.[1][2][3] It is imperative to use appropriate
personal protective equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or OSHA 29 CFR
1910.133 (US)[4]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), and
appropriate protective clothing

to prevent skin exposure.[4]

EN 374 (EU)

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) if exposure limits are
exceeded or if irritation is

experienced.[1]

EN 149 (EU) or OSHA 29 CFR
1910.134 (US)[4]

Quantitative Data

The following table summarizes the key quantitative data for 5-Sulfoisophthalic acid and its

monosodium salt.

Property

Value

Source(s)

Molecular Formula

CeHs0O7S (acid), CsHsNaO7S

(monosodium salt)

[3]

268.18 g/mol (monosodium

Molecular Weight salt)

Appearance White solid/powder [1114]
Melting Point 373-375°C/703.4 - 707 °F [1]
pH 1.1 (30% solution) [1]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2,
STOT SE 3
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Operational Plan: Handling 5-Sulfoisophthalic Acid

This section provides a step-by-step protocol for the safe handling of 5-Sulfoisophthalic acid
in a laboratory setting.

Preparation and Engineering Controls

» Ventilation: Always handle 5-Sulfoisophthalic acid in a well-ventilated area.[4] Use a
chemical fume hood if available.

o Emergency Equipment: Ensure that an eyewash station and a safety shower are in close
proximity to the workstation.[1]

o PPE Donning: Before handling the chemical, put on all required PPE as specified in the table
above.

Handling the Chemical

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4]

Weighing: If weighing the powder, do so in a ventilated enclosure or a fume hood.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

Incompatible Materials: Keep away from oxidizing agents.[1]

Storage

o Container: Store in a tightly closed container.[4]
» Conditions: Keep in a dry, cool, and well-ventilated place.[1][4]

Disposal Plan

Proper disposal of 5-Sulfoisophthalic acid and its containers is crucial to prevent
environmental contamination and ensure safety.
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o Waste Chemical: Dispose of waste 5-Sulfoisophthalic acid at an approved waste disposal
plant.[1] Follow all federal, state, and local regulations for chemical waste disposal.

o Contaminated Packaging: Dispose of the container in accordance with licensed disposal
contractors.

o Spill Cleanup: In case of a spill, sweep up the solid material and place it into a suitable,
labeled container for disposal.[3][4] Avoid creating dust.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling 5-Sulfoisophthalic acid in
a laboratory setting, from preparation to disposal.
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Workflow for Handling 5-Sulfoisophthalic Acid

Preparation & Precaution

Don PPE:
- Goggles
- Gloves
- Lab Coat
- Respirator (if needed)

Chemical Handling

Weighing & Transfer
(in fume hood)

Experimentation

Post-Experiment \Post-Experiment

Waste Disposal

Storage

Decontamination

End of Process

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of safely handling 5-Sulfoisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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